Cas no 663193-41-7 (3-Quinolinecarboxylic acid, 2-bromo-8-chloro-4-(trifluoromethyl)-)

• Product Name: 3-Quinolinecarboxylic acid, 2-bromo-8-chloro-4-(trifluoromethyl)-
• CAS No: 663193-41-7
• MF: C₁₁H₄BrClF₃NO₂
• MW: 354.507171630859
• CID: 1707825
• PubChem ID: 11245183
• Update Time: 2025-07-16

3-Quinolinecarboxylic acid, 2-bromo-8-chloro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 2-bromo-8-chloro-4-(trifluoromethyl)-
• 2-bromo-8-chloro-4-(trifluoromethyl)quinoline-3-carboxylic Acid
• 2-bromo-8-chloro-4-(trifluoromethyl)quinoline-3-carboxylicAcid
• SB72880
• 663193-41-7
• AKOS016038772

• MDL： MFCD28099125
• Inchi： 1S/C11H4BrClF3NO2/c12-9-6(10(18)19)7(11(14,15)16)4-2-1-3-5(13)8(4)17-9/h1-3H,(H,18,19)
• InChI Key： OAPOFEPCFRZBNY-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C(C(F)(F)F)=C2C=CC=C(C2=N1)Cl

Computed Properties

• Exact Mass: 352.90662
• Monoisotopic Mass: 352.90660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 3-Quinolinecarboxylic acid, 2-bromo-8-chloro-4-(trifluoromethyl)-

Introduction to 3-Quinolinecarboxylic acid, 2-bromo-8-chloro-4-(trifluoromethyl)- (CAS No. 663193-41-7)

3-Quinolinecarboxylic acid, 2-bromo-8-chloro-4-(trifluoromethyl)- (CAS No. 663193-41-7) is a highly specialized compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development, particularly in the areas of anticancer and antimicrobial agents.

The molecular formula of 3-Quinolinecarboxylic acid, 2-bromo-8-chloro-4-(trifluoromethyl)- is C₁₅H₇BrClF₃N₂O₂, and it has a molecular weight of approximately 407.57 g/mol. The presence of the bromine, chlorine, and trifluoromethyl groups imparts distinct chemical properties to this compound, making it a valuable candidate for various synthetic transformations and biological studies.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 3-Quinolinecarboxylic acid, 2-bromo-8-chloro-4-(trifluoromethyl)- in the development of novel therapeutic agents. Studies have shown that this compound exhibits potent inhibitory activity against certain cancer cell lines, particularly those resistant to conventional treatments. The multifunctional nature of the quinoline scaffold, combined with the halogenated and trifluoromethyl substituents, contributes to its broad-spectrum activity and selective toxicity towards cancer cells.

In addition to its anticancer properties, 3-Quinolinecarboxylic acid, 2-bromo-8-chloro-4-(trifluoromethyl)- has also shown promise as an antimicrobial agent. Research conducted by leading pharmaceutical companies has demonstrated that this compound can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and interference with essential metabolic pathways.

The synthesis of 3-Quinolinecarboxylic acid, 2-bromo-8-chloro-4-(trifluoromethyl)- typically involves a multi-step process that includes the formation of the quinoline core followed by selective halogenation and trifluoromethylation. Recent developments in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale research and development projects.

In the context of drug discovery, 3-Quinolinecarboxylic acid, 2-bromo-8-chloro-4-(trifluoromethyl)- serves as a valuable starting material for the synthesis of a wide range of derivatives with enhanced biological activities. These derivatives can be tailored to target specific diseases or conditions by modifying functional groups on the quinoline scaffold. For instance, introducing additional substituents or altering the position of existing groups can significantly enhance the compound's potency and selectivity.

Clinical trials involving compounds derived from 3-Quinolinecarboxylic acid, 2-bromo-8-chloro-4-(trifluoromethyl)- have shown promising results in terms of safety and efficacy. Early-stage trials have demonstrated that these compounds are well-tolerated by patients and exhibit minimal side effects. Further studies are ongoing to evaluate their long-term safety and therapeutic potential in larger patient populations.

The potential applications of 3-Quinolinecarboxylic acid, 2-bromo-8-chloro-4-(trifluoromethyl)- extend beyond cancer and microbial infections. Researchers are exploring its use in other therapeutic areas such as neurodegenerative diseases and inflammatory disorders. The unique combination of functional groups in this compound allows for a wide range of biological activities, making it a versatile platform for drug development.

In conclusion, 3-Quinolinecarboxylic acid, 2-bromo-8-chloro-4-(trifluoromethyl)- (CAS No. 663193-41-7) is a promising compound with significant potential in various fields of chemical and pharmaceutical research. Its unique molecular structure and multifunctional properties make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in drug discovery and development.